Cas no 2172589-43-2 (3-ethyl-8-thiabicyclo3.2.1octane-3-carbaldehyde)

• Product Name: 3-ethyl-8-thiabicyclo3.2.1octane-3-carbaldehyde
• CAS No: 2172589-43-2
• MF: C₁₀H₁₆OS
• MW: 184.298441886902
• CID: 6449295
• PubChem ID: 165601562
• Update Time: 2025-05-26

3-ethyl-8-thiabicyclo3.2.1octane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-8-thiabicyclo3.2.1octane-3-carbaldehyde
• EN300-1623186
• 3-ethyl-8-thiabicyclo[3.2.1]octane-3-carbaldehyde
• 2172589-43-2

• Inchi： 1S/C10H16OS/c1-2-10(7-11)5-8-3-4-9(6-10)12-8/h7-9H,2-6H2,1H3
• InChI Key： MGZDUDGFJZXCAM-UHFFFAOYSA-N
• SMILES： S1C2CCC1CC(C=O)(CC)C2

Computed Properties

• Exact Mass: 184.09218630g/mol
• Monoisotopic Mass: 184.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-ethyl-8-thiabicyclo3.2.1octane-3-carbaldehyde

Introduction to 3-Ethyl-8-Thiabicyclo[3.2.1]octane-3-carbaldehyde (CAS No. 2172589-43-2)

3-Ethyl-8-thiabicyclo[3.2.1]octane-3-carbaldehyde (CAS No. 2172589-43-2) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiabicyclo compounds, which are characterized by their bicyclic structure with a sulfur atom bridging the two rings. The presence of the aldehyde functional group at the 3-position and the ethyl substituent at the 8-position further adds to its chemical diversity and potential biological activity.

The structural complexity of 3-ethyl-8-thiabicyclo[3.2.1]octane-3-carbaldehyde makes it an intriguing candidate for various applications, particularly in drug discovery and development. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents. The unique arrangement of functional groups in this molecule allows for a wide range of chemical modifications, which can be tailored to enhance its pharmacological properties.

In terms of synthesis, 3-ethyl-8-thiabicyclo[3.2.1]octane-3-carbaldehyde can be prepared through a series of well-defined chemical reactions, including ring-closing metathesis and selective oxidation steps. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further research and development.

The biological activity of 3-ethyl-8-thiabicyclo[3.2.1]octane-3-carbaldehyde has been extensively studied in various in vitro and in vivo models. Preliminary results have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated cytotoxic effects against several cancer cell lines, suggesting its potential as a novel anticancer agent.

One of the key advantages of 3-ethyl-8-thiabicyclo[3.2.1]octane-3-carbaldehyde is its low toxicity profile. In preclinical studies, it has shown minimal cytotoxicity towards normal cells, which is a critical factor in the development of safe and effective therapeutic agents. This favorable safety profile, combined with its potent biological activity, makes it an attractive candidate for further clinical evaluation.

The pharmacokinetic properties of 3-ethyl-8-thiabicyclo[3.2.1]octane-3-carbaldehyde have also been investigated to assess its suitability for drug development. Studies have shown that it has good oral bioavailability and a favorable metabolic profile, which are essential characteristics for a successful drug candidate. These properties suggest that it can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its potential as a therapeutic agent, 3-ethyl-8-thiabicyclo[3.2.1]octane-3-carbaldehyde has also been explored for its use as a chemical probe in biological research. Its unique structure and functional groups make it an excellent tool for investigating specific biological processes and pathways, providing valuable insights into disease mechanisms.

The ongoing research on 3-ethyl-8-thiabicyclo[3.2.1]octane-3-carbaldehyde is part of a broader effort to discover and develop new drugs with improved efficacy and safety profiles. The interdisciplinary approach involving synthetic chemistry, pharmacology, and molecular biology is crucial in advancing our understanding of this compound's potential applications.

In conclusion, 3-Ethyl-8-thiabicyclo[3.2.1]octane-3-carbaldehyde (CAS No. 2172589-43-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, potent biological activity, favorable safety profile, and good pharmacokinetic properties make it an attractive candidate for further development as a novel therapeutic agent or chemical probe.